2-(Bromomethyl)-4-methoxy-1-(trifluoromethoxy)benzene
Overview
Description
“2-(Bromomethyl)-4-methoxy-1-(trifluoromethoxy)benzene” is a chemical compound. It is related to 1-Bromo-3-(trifluoromethoxy)benzene which undergoes Diels-Alder reaction with lithium diisopropylamide (LDA) in THF and furan .
Synthesis Analysis
The synthesis of similar compounds has been discussed in various studies. For instance, 1-trifluoromethoxy-4-(trifluoromethyl)benzene affords 2-trifluoromethoxy-5-(trifluoromethyl)benzoic acid after lithiation and carboxylation .Molecular Structure Analysis
The molecular structure of similar compounds like 1-Bromomethyl-4-(2,2,2-trifluoroethyl)benzene has been analyzed. The empirical formula is C9H8BrF3 and the molecular weight is 253.06 .Chemical Reactions Analysis
The chemical reactions of related compounds have been studied. For example, 1-Bromo-3-(trifluoromethoxy)benzene undergoes Diels-Alder reaction with lithium diisopropylamide (LDA) in THF and furan .Physical And Chemical Properties Analysis
The physical and chemical properties of related compounds have been analyzed. For instance, 1-Bromo-2-(trifluoromethoxy)benzene is a colorless to almost colorless clear liquid with a purity of more than 98% (GC). It has a boiling point of 160 °C and a refractive index of 1.46 .Scientific Research Applications
- Application : This compound is used as a solvent, primarily in chemical processing and the extraction and separation of chemicals .
- Results : The use of this compound as a solvent can enhance the efficiency of chemical processing and extraction, although the specific outcomes will depend on the particular process and compounds involved .
- Application : The trifluoromethoxy group, which is part of the structure of “2-(Bromomethyl)-4-methoxy-1-(trifluoromethoxy)benzene”, is becoming increasingly important in agrochemical research and pharmaceutical chemistry .
- Results : The introduction of a trifluoromethoxy group can significantly alter the properties of a molecule, potentially enhancing its stability, lipophilicity, and reactivity .
Chemical Processing and Extraction
Synthesis and Properties of Trifluoromethoxy Group
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-(bromomethyl)-4-methoxy-1-(trifluoromethoxy)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrF3O2/c1-14-7-2-3-8(6(4-7)5-10)15-9(11,12)13/h2-4H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLCMWABUEGRNRF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC(F)(F)F)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrF3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Bromomethyl)-4-methoxy-1-(trifluoromethoxy)benzene |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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